Cas no 1184141-31-8 (1-(quinolin-3-yl)cyclohexan-1-amine)
1-(quinolin-3-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(quinolin-3-yl)cyclohexan-1-amine
- Cyclohexanamine, 1-(3-quinolinyl)-
- AKOS005767747
- EN300-2002297
- 1184141-31-8
-
- Inchi: 1S/C15H18N2/c16-15(8-4-1-5-9-15)13-10-12-6-2-3-7-14(12)17-11-13/h2-3,6-7,10-11H,1,4-5,8-9,16H2
- InChI Key: GYCRQKSQLJARSG-UHFFFAOYSA-N
- SMILES: C1(C2=CC3C(N=C2)=CC=CC=3)(N)CCCCC1
Computed Properties
- Exact Mass: 226.146998583g/mol
- Monoisotopic Mass: 226.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.109±0.06 g/cm3(Predicted)
- Boiling Point: 382.7±25.0 °C(Predicted)
- pka: 8.33±0.70(Predicted)
1-(quinolin-3-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2002297-1g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-2002297-5g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 5g |
$2650.0 | 2023-09-16 | ||
| Enamine | EN300-2002297-10g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 10g |
$3929.0 | 2023-09-16 | ||
| Enamine | EN300-2002297-0.05g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-2002297-0.1g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-2002297-0.25g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-2002297-0.5g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-2002297-1.0g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-2002297-2.5g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-2002297-5.0g |
1-(quinolin-3-yl)cyclohexan-1-amine |
1184141-31-8 | 5g |
$3396.0 | 2023-06-02 |
1-(quinolin-3-yl)cyclohexan-1-amine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-(quinolin-3-yl)cyclohexan-1-amine
Comprehensive Overview of 1-(quinolin-3-yl)cyclohexan-1-amine (CAS No. 1184141-31-8): Properties, Applications, and Research Insights
1-(quinolin-3-yl)cyclohexan-1-amine (CAS No. 1184141-31-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic amine derivative combines a quinoline scaffold with a cyclohexylamine moiety, offering unique structural features that make it valuable for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a pharmacophore in medicinal chemistry due to its balanced lipophilicity and hydrogen-bonding capabilities.
The compound's molecular architecture features a quinolin-3-yl group attached to a cyclohexan-1-amine core, creating a versatile building block for small molecule therapeutics. Recent studies highlight its utility in developing kinase inhibitors, with particular relevance to cancer research and neurodegenerative disease applications. The CAS registry number 1184141-31-8 serves as a critical identifier for researchers tracking this compound's patent landscape and commercial availability.
From a synthetic chemistry perspective, 1-(quinolin-3-yl)cyclohexan-1-amine demonstrates remarkable stability under physiological conditions while maintaining sufficient reactivity for further derivatization. This balance makes it an attractive intermediate for structure-activity relationship (SAR) studies. Analytical characterization typically involves HPLC purification, mass spectrometry, and NMR spectroscopy, with purity standards often exceeding 98% for research-grade material.
The pharmaceutical industry has shown growing interest in quinoline-amine hybrids like this compound due to their blood-brain barrier permeability and target selectivity. Computational modeling suggests the cyclohexylamine component enhances conformational flexibility, potentially improving binding affinity to biological targets. These properties align with current trends in personalized medicine and fragment-based drug design approaches that dominate modern drug discovery pipelines.
Material science applications of CAS 1184141-31-8 are emerging in the development of organic semiconductors and coordination complexes. The compound's electron-rich quinoline system combined with the basic amine functionality enables its use as a ligand in catalytic systems or as a building block for conjugated polymers. Researchers are investigating its potential in optoelectronic devices, particularly for OLED technology and sensor development.
Quality control protocols for 1-(quinolin-3-yl)cyclohexan-1-amine emphasize rigorous impurity profiling to ensure research reproducibility. The compound's stability under various storage conditions (typically recommended at -20°C under inert atmosphere) makes it suitable for long-term research projects. Suppliers often provide detailed certificates of analysis including residual solvent content and heavy metal screening results.
Recent patent literature reveals expanding intellectual property surrounding quinolinyl cyclohexylamine derivatives, particularly in therapeutic areas addressing age-related diseases and metabolic disorders. The compound's molecular weight (228.31 g/mol) and logP value (predicted ~2.5) position it favorably within Lipinski's rule of five parameters, enhancing its drug-like properties. These characteristics contribute to its popularity in high-throughput screening libraries.
Environmental and safety assessments of 1184141-31-8 indicate it requires standard laboratory handling precautions. While not classified as hazardous under current regulations, researchers should employ proper ventilation and personal protective equipment when working with the compound in powder form. Disposal should follow institutional guidelines for organic chemical waste management.
The global market for specialty amines like 1-(quinolin-3-yl)cyclohexan-1-amine reflects growing demand from both academic and industrial research sectors. Custom synthesis services frequently offer isotope-labeled versions (e.g., deuterated or 13C-labeled) for metabolic studies, while bulk quantities are available for scale-up projects. Pricing trends correlate with purity specifications and order volumes, with research-scale quantities typically ranging from milligrams to kilograms.
Future research directions for CAS 1184141-31-8 may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's structural features suggest possible applications in antibody-drug conjugates or as a fluorescence probe precursor. These cutting-edge applications align with current interests in targeted drug delivery and chemical biology tools.
1184141-31-8 (1-(quinolin-3-yl)cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)